Cas no 946290-32-0 (N-(2,5-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine)

• Product Name: N-(2,5-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine
• CAS No: 946290-32-0
• MF: C₁₈H₂₀N₆
• MW: 320.391602516174
• CID: 6009206
• PubChem ID: 16910963
• Update Time: 2025-06-03

N-(2,5-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine
• N-(2,5-dimethylphenyl)-2-pyrrolidin-1-ylpteridin-4-amine
• CCG-335322
• 946290-32-0
• F2359-0444
• AKOS002329805

• Inchi： 1S/C18H20N6/c1-12-5-6-13(2)14(11-12)21-17-15-16(20-8-7-19-15)22-18(23-17)24-9-3-4-10-24/h5-8,11H,3-4,9-10H2,1-2H3,(H,20,21,22,23)
• InChI Key： WBMXQXCKKULDFI-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC=N2)=C(NC2=CC(C)=CC=C2C)N=C1N1CCCC1

Computed Properties

• Exact Mass: 320.17494466g/mol
• Monoisotopic Mass: 320.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on N-(2,5-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine

Research Briefing on N-(2,5-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine (CAS: 946290-32-0)

N-(2,5-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine (CAS: 946290-32-0) is a synthetic small molecule that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pteridine core and substituted aromatic and pyrrolidine moieties, has been investigated for its potential therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on its mechanism of action, structure-activity relationships (SAR), and preclinical efficacy, positioning it as a promising candidate for further drug development.

The compound's molecular structure suggests potential interactions with key biological targets, including kinases and other signaling proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(2,5-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine exhibits selective inhibition of certain tyrosine kinases, which are often dysregulated in cancer. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and specificity of the compound, revealing a unique interaction profile compared to existing kinase inhibitors.

Further research has explored the pharmacokinetic properties of this compound. A recent preclinical study highlighted its favorable absorption and distribution characteristics, with moderate plasma protein binding and good bioavailability in rodent models. These findings, published in Drug Metabolism and Disposition, suggest that the compound could be suitable for oral administration, a critical factor for its translation into clinical trials. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in subsequent studies.

In addition to its kinase inhibitory activity, N-(2,5-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine has shown promise in modulating inflammatory pathways. A 2024 study in the European Journal of Pharmacology reported that the compound significantly reduced pro-inflammatory cytokine production in macrophage cell lines, suggesting potential applications in autoimmune diseases. The study also identified the compound's ability to interfere with NF-κB signaling, a key pathway in inflammation, providing a mechanistic basis for its observed effects.

Despite these encouraging findings, the compound's safety profile requires further investigation. Preliminary toxicity studies indicate a manageable side effect profile at therapeutic doses, but comprehensive in vivo toxicology data are still lacking. Researchers emphasize the need for additional studies to assess long-term effects and potential drug-drug interactions before advancing to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and its derivatives.

In conclusion, N-(2,5-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine represents a novel chemical entity with dual potential in oncology and inflammation. Its unique structural features and promising preclinical data warrant further exploration, particularly in optimizing its pharmacological properties and expanding its therapeutic indications. Future research directions may include the development of prodrug formulations, combination therapies, and targeted delivery systems to enhance its clinical utility.